Cas no 1807126-58-4 (2-(Difluoromethyl)-6-hydroxy-4-iodopyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-4-iodopyridine-3-carbonyl chloride
• CAS No: 1807126-58-4
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4887326
• Update Time: 2025-06-14

2-(Difluoromethyl)-6-hydroxy-4-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-4-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H3ClF2INO2/c8-6(14)4-2(11)1-3(13)12-5(4)7(9)10/h1,7H,(H,12,13)
• InChI Key： OKIQWBRHDYLXBF-UHFFFAOYSA-N
• SMILES： IC1=CC(NC(C(F)F)=C1C(=O)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Additional information on 2-(Difluoromethyl)-6-hydroxy-4-iodopyridine-3-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-6-hydroxy-4-iodopyridine-3-carbonyl chloride (CAS No. 1807126-58-4)

2-(Difluoromethyl)-6-hydroxy-4-iodopyridine-3-carbonyl chloride (CAS No. 1807126-58-4) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical intermediates and organic synthesis. This compound, characterized by its unique difluoromethyl and iodo functional groups, serves as a critical building block in the development of novel bioactive molecules. Its structural complexity and reactivity make it a valuable asset for researchers focusing on drug discovery and medicinal chemistry.

The growing interest in fluorinated compounds like 2-(Difluoromethyl)-6-hydroxy-4-iodopyridine-3-carbonyl chloride stems from their enhanced metabolic stability and bioavailability, which are pivotal in modern pharmaceutical research. Recent trends in AI-driven drug design and high-throughput screening have further amplified the demand for such advanced intermediates. Researchers often search for "synthesis of fluorinated pyridines" or "applications of iodopyridine derivatives," highlighting the compound's relevance in cutting-edge scientific inquiries.

From a synthetic perspective, 2-(Difluoromethyl)-6-hydroxy-4-iodopyridine-3-carbonyl chloride is frequently employed in cross-coupling reactions, particularly those involving palladium-catalyzed transformations. Its carbonyl chloride moiety offers excellent reactivity for amide bond formation, a key step in constructing complex peptide mimetics and small-molecule inhibitors. This aligns with the increasing focus on "targeted therapy development" and "precision medicine" in the pharmaceutical industry.

Another notable application of this compound lies in its role as a precursor for fluorescence probes and imaging agents. The iodo substituent allows for further functionalization via Sonogashira coupling or Buchwald-Hartwig amination, enabling the creation of tailored molecular sensors. This has sparked interest in queries like "fluorescent labeling techniques" and "bioimaging tools," reflecting its utility in diagnostic research.

Quality control and analytical characterization of 2-(Difluoromethyl)-6-hydroxy-4-iodopyridine-3-carbonyl chloride typically involve advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure the compound's purity and structural integrity, addressing common concerns like "how to verify pyridine derivatives" or "analytical methods for fluorinated compounds." Such rigorous standardization is essential for its use in GMP-compliant synthesis.

In conclusion, 2-(Difluoromethyl)-6-hydroxy-4-iodopyridine-3-carbonyl chloride (CAS No. 1807126-58-4) represents a versatile and high-value chemical intermediate with broad applications in drug development and materials science. Its unique combination of halogenated and hydroxylated features positions it at the forefront of innovation in organic chemistry and life sciences. As research continues to explore its potential, this compound will undoubtedly remain a focal point for scientific advancement.